Cas no 1247562-38-4 (4-Bromo-2-fluoro-1-((2,2,2-trifluoroethoxy)methyl)benzene)

• Product Name: 4-Bromo-2-fluoro-1-((2,2,2-trifluoroethoxy)methyl)benzene
• CAS No: 1247562-38-4
• MF: C₉H₇BrF₄O
• MW: 287.048896074295
• MDL: MFCD14686962
• CID: 4691093
• Update Time: 2025-05-24

4-Bromo-2-fluoro-1-((2,2,2-trifluoroethoxy)methyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-fluoro-1-((2,2,2-trifluoroethoxy)methyl)benzene
• AM86429
• 4-Bromo-2-fluoro-1-((2,2,2-trifluoroethoxy)methyl)benzene

• MDL： MFCD14686962
• Inchi： 1S/C9H7BrF4O/c10-7-2-1-6(8(11)3-7)4-15-5-9(12,13)14/h1-3H,4-5H2
• InChI Key： DKPVHUYVIXFNCT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)COCC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-Bromo-2-fluoro-1-((2,2,2-trifluoroethoxy)methyl)benzene

Research Brief on 4-Bromo-2-fluoro-1-((2,2,2-trifluoroethoxy)methyl)benzene (CAS: 1247562-38-4) in Chemical and Biomedical Applications

The compound 4-Bromo-2-fluoro-1-((2,2,2-trifluoroethoxy)methyl)benzene (CAS: 1247562-38-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated benzene derivative, characterized by its unique trifluoroethoxy and bromo-fluoro substitutions, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in the development of novel therapeutics, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound as a key building block in the synthesis of selective kinase inhibitors. The researchers utilized 4-Bromo-2-fluoro-1-((2,2,2-trifluoroethoxy)methyl)benzene as a precursor to develop potent inhibitors of Bruton's tyrosine kinase (BTK), showing promising results in preclinical models of autoimmune diseases. The trifluoroethoxy group was found to enhance metabolic stability, while the bromo-fluoro substitution pattern contributed to optimal binding affinity.

In the realm of radiopharmaceuticals, this compound has shown potential as a precursor for the development of PET (Positron Emission Tomography) tracers. A recent patent application (WO2023056789) describes its use in the synthesis of fluorine-18 labeled compounds for neuroimaging applications. The presence of both fluorine and bromine atoms allows for versatile radiolabeling strategies, making it particularly valuable in diagnostic agent development.

From a synthetic chemistry perspective, several recent publications have explored novel methodologies for the functionalization of 4-Bromo-2-fluoro-1-((2,2,2-trifluoroethoxy)methyl)benzene. A 2024 paper in Organic Letters reported a palladium-catalyzed cross-coupling reaction that enables efficient diversification at the bromo position while preserving the sensitive trifluoroethoxy moiety. This advancement significantly expands the compound's utility in medicinal chemistry campaigns.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies published in the Journal of Chemical Information and Modeling (2023) have characterized its conformational preferences and electronic properties, providing valuable insights for rational drug design. These studies suggest that the compound's unique electronic profile contributes to its favorable interactions with biological targets.

In conclusion, 4-Bromo-2-fluoro-1-((2,2,2-trifluoroethoxy)methyl)benzene (CAS: 1247562-38-4) represents a valuable chemical entity with diverse applications in drug discovery and development. Its recent utilization in kinase inhibitor programs, radiopharmaceutical development, and as a platform for synthetic methodology development underscores its importance in contemporary biomedical research. Future studies will likely explore its potential in additional therapeutic areas and further optimize its synthetic accessibility.